Cas no 38691-66-6 (3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanoic acid)

• Product Name: 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanoic acid
• CAS No: 38691-66-6
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6537793
• PubChem ID: 83951166
• Update Time: 2024-01-06

3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanoic acid
• EN300-1895937
• 2-Bromo-3-hydroxy-4-methoxybenzenepropanoic acid
• 38691-66-6
• DTXSID301239897

• Inchi： 1S/C10H11BrO4/c1-15-7-4-2-6(3-5-8(12)13)9(11)10(7)14/h2,4,14H,3,5H2,1H3,(H,12,13)
• InChI Key： SRPXIKAWMKNGML-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCC(=O)O)OC)O

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids